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Compound of Interest
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(3,5,5-Trimethylmorpholin-3-

yl)methanol

CAS No.: 1784130-06-8

Cat. No.: B2980173

Get Quote

Precision Synthesis of 3,3,5-Substituted
Morpholines
Executive Summary
The 3,3,5-substituted morpholine scaffold represents a privileged structural motif in modern

medicinal chemistry. Unlike their simple monosubstituted counterparts, these trisubstituted

rings offer unique conformational restriction due to the gem-dimethyl (or similar) grouping at

C3. This restriction often improves metabolic stability by blocking oxidative hot-spots and

enhances receptor selectivity by locking the nitrogen lone pair vector.

However, the synthesis of 3,3,5-systems is non-trivial due to steric crowding at the quaternary

center. This guide details two validated protocols:

The "De Novo" Lactam Reduction Route: A robust, scalable method utilizing the Thorpe-

Ingold effect for difficult cyclizations.
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The Metal-Catalyzed Carboamination Route: A high-precision method for installing complex

aryl substituents with defined stereochemistry.

Strategic Analysis & Retrosynthesis
The primary challenge in synthesizing 3,3,5-morpholines is the formation of the C3 quaternary

center and the control of the C5 stereocenter.

The Thorpe-Ingold Advantage
The presence of the gem-dimethyl group at C3 is not merely a structural feature; it is a

synthetic asset. The Thorpe-Ingold effect (angle compression) significantly accelerates the rate

of intramolecular cyclization, making the formation of the sterically hindered morpholinone

intermediate (in Method A) kinetically favorable compared to less substituted analogs.

Retrosynthetic Logic (Graphviz)

3,3,5-Substituted Morpholine

Intermediate: 5-Substituted-3,3-dimethylmorpholin-2-one

 Reduction (LiAlH4/BH3)

Start A: 2-Amino-2-methyl-1-propanol

 Intramolecular Cyclization

Start B: α-Halo Ester (e.g., Ethyl 2-bromopropionate)

 N-Alkylation

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection relying on a lactam intermediate to bypass steric

hindrance during ring closure.
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Method A: The Lactam Reduction Route (Scalable &
Robust)
Best for: Alkyl substituents (e.g., 3,3,5-trimethylmorpholine), scale-up, and cost-efficiency.

This method builds the ring step-by-step, ensuring the quaternary center is established early.

The key intermediate is a morpholin-2-one, which is subsequently reduced.

Materials
Substrate: 2-Amino-2-methyl-1-propanol (AMP) [CAS: 124-68-5]

Reagent: Ethyl 2-bromopropionate (or equivalent α-halo ester)

Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

Reductant: Lithium Aluminum Hydride (LiAlH₄) or Borane-THF (BH₃·THF)

Solvents: Toluene (for alkylation), THF (anhydrous, for reduction)

Step-by-Step Protocol
Step 1: N-Alkylation

Charge a reaction vessel with AMP (1.0 equiv) and Toluene (10 mL/g).

Add Et₃N (1.2 equiv) and cool to 0 °C.

Dropwise add Ethyl 2-bromopropionate (1.1 equiv) over 30 minutes.

Note: The gem-dimethyl group on AMP makes the amine neopentyl-like, but it remains

nucleophilic enough for S_N2 reactions with activated halides.

Warm to reflux (110 °C) and stir for 12–16 hours.

Mechanism:[1][2][3][4][5] The amine displaces the bromide. In many cases, the high

temperature drives in situ cyclization to the morpholinone due to the Thorpe-Ingold effect.
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Checkpoint: Monitor by LCMS. If the linear ester intermediate persists, add a catalytic

amount of NaOEt or KOtBu to force cyclization.

Step 2: Isolation of Morpholinone

Cool to room temperature (RT). Filter off the triethylammonium bromide salts.

Concentrate the filtrate under reduced pressure.

Purification: The morpholinone is often a crystalline solid or distillable oil. Purify via flash

chromatography (EtOAc/Hexanes) or recrystallization.

Target: 3,3,5-Trimethylmorpholin-2-one.

Step 3: Global Reduction

Suspend LiAlH₄ (2.5 equiv) in anhydrous THF (15 mL/g) under Nitrogen at 0 °C.

Safety: LiAlH₄ is pyrophoric. Use extreme caution.

Dissolve the Morpholinone (from Step 2) in THF and add dropwise to the hydride

suspension.

Allow to warm to RT, then reflux for 4–6 hours.

Why Reflux? Reducing the amide carbonyl adjacent to a quaternary center requires

thermal energy to overcome steric repulsion of the aluminohydride species.

Workup (Fieser Method): Cool to 0 °C. Carefully quench with:

mL Water[6][7][8]

mL 15% NaOH

mL Water (where

= grams of LiAlH₄ used).

Stir until a white granular precipitate forms. Filter through Celite.
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Concentrate the filtrate to yield the crude 3,3,5-substituted morpholine.

Step 4: Salt Formation (Optional but Recommended)

The free base is often volatile and prone to oxidation. Convert to the HCl or Oxalate salt for

stable storage.

Dissolve crude oil in Et₂O, add 2M HCl in Et₂O. Collect precipitate.

Method B: Palladium-Catalyzed Carboamination
(Stereoselective)
Best for: Aryl substituents at C5, high stereocontrol (cis-selectivity), and late-stage

diversification.

This advanced method, pioneered by the Wolfe group, constructs the ring from an acyclic

amino-alcohol derivative and an aryl halide.

Reaction Scheme (Graphviz)

N-Allyl-2-amino-2-methylpropanol cis-3,3-Dimethyl-5-Aryl Morpholine Pd-Catalyzed Cyclization

Ar-Br, Pd2(dba)3, Ligand, NaOtBu

Click to download full resolution via product page

Figure 2: Pd-catalyzed carboamination strategy for stereoselective synthesis.

Protocol
Precursor Synthesis: Allylate the nitrogen of AMP (using allyl bromide/base) to generate N-

allyl-AMP.

Catalyst Prep: In a glovebox, mix Pd₂(dba)₃ (2 mol%) and a phosphine ligand (e.g., dppe or

Xantphos) (4 mol%) in Toluene.
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Reaction: Add N-allyl-AMP (1.0 equiv), Aryl Bromide (1.2 equiv), and NaOtBu (2.0 equiv).

Heat to 100 °C for 12 hours.

Mechanism: The Pd(0) oxidatively adds to Ar-Br. The amine coordinates, followed by syn-

insertion of the alkene and C-O bond-forming reductive elimination.

Result: This typically yields the cis-3,3,5 isomer with high diastereoselectivity due to

minimizing A(1,3) strain in the transition state.

Troubleshooting & Optimization (The "Expertise"
Pillar)

Issue Probable Cause Corrective Action

Incomplete Cyclization

(Method A)

Steric hindrance of gem-

dimethyl group preventing ring

closure.

Switch solvent to Xylene and

increase temp to 140 °C. Add

catalytic KOtBu to drive

alkoxide formation.

Low Yield in Reduction
Aluminum salts trapping the

amine product.

Use the Fieser workup strictly

(granular precipitate). Do NOT

use simple acid/base

extraction as emulsions will

form.

Poor Enantioselectivity

(Method B)

Ligand mismatch or

background reaction.

Switch to bulky monodentate

ligands like JohnPhos or

BrettPhos. Ensure anhydrous

conditions.

Volatile Product Loss
3,3,5-Trimethylmorpholine is

volatile.

Do not rotovap to dryness at

high vacuum/temp. Isolate as

HCl salt immediately after

workup.
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Disclaimer: All chemical protocols described involve hazardous reagents (LiAlH₄, Alkyl

Halides). Perform all reactions in a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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